Cas no 2218436-82-7 ((1R,3r,5S)-6,6-difluorobicyclo3.1.0hexan-3-amine)

• Product Name: (1R,3r,5S)-6,6-difluorobicyclo3.1.0hexan-3-amine
• CAS No: 2218436-82-7
• MF: C₆H₉F₂N
• MW: 133.1391685009
• MDL: MFCD33549413
• CID: 5655307
• PubChem ID: 97296932
• Update Time: 2023-11-25

(1R,3r,5S)-6,6-difluorobicyclo3.1.0hexan-3-amine Chemical and Physical Properties

Names and Identifiers

• 2218441-57-5
• 2218436-82-7
• (1R,3s,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine
• EN300-7194710
• (1R,3r,5S)-6,6-difluorobicyclo[3.1.0]hexan-3-amine
• EN300-27693933
• (1R,3r,5S)-6,6-difluorobicyclo3.1.0hexan-3-amine

• MDL： MFCD33549413
• Inchi： 1S/C6H9F2N/c7-6(8)4-1-3(9)2-5(4)6/h3-5H,1-2,9H2/t3?,4-,5+
• InChI Key： SZCZPSZRXWBDBG-NVGWPGHNSA-N
• SMILES： FC1([C@@H]2CC(C[C@@H]21)N)F

Computed Properties

• Exact Mass: 133.07030562g/mol
• Monoisotopic Mass: 133.07030562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 26Ų